Cas no 2089389-05-7 ((R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one)

(R)-5-(((tert-Butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one is a chiral pyrrolidinone derivative featuring a tert-butyldimethylsilyl (TBS) ether-protected hydroxymethyl group. This compound is valuable in synthetic organic chemistry as a versatile intermediate, particularly for the construction of stereochemically defined heterocycles and bioactive molecules. The TBS group enhances stability and solubility, facilitating handling and purification. The rigid 3,3-dimethylpyrrolidin-2-one scaffold provides a constrained conformation, useful for studying structure-activity relationships. Its chiral center allows for enantioselective synthesis, making it suitable for applications in pharmaceuticals and asymmetric catalysis. The compound’s well-defined stereochemistry and protective group strategy offer synthetic flexibility in multi-step transformations.
(R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one structure
2089389-05-7 structure
Product Name:(R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one
CAS No:2089389-05-7
MF:C13H27NO2Si
MW:257.444484949112
CID:6480065
PubChem ID:91799042
Update Time:2025-05-19

(R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (5R)-5-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-3,3-DIMETHYLPYRROLIDIN-2-ONE
    • 2089389-05-7
    • (5R)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,3-dimethylpyrrolidin-2-one
    • EN300-7445050
    • (R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one
    • Inchi: 1S/C13H27NO2Si/c1-12(2,3)17(6,7)16-9-10-8-13(4,5)11(15)14-10/h10H,8-9H2,1-7H3,(H,14,15)/t10-/m1/s1
    • InChI Key: DQHNOUXNRYHTJW-SNVBAGLBSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OC[C@H]1CC(C)(C)C(N1)=O

Computed Properties

  • Exact Mass: 257.181105638g/mol
  • Monoisotopic Mass: 257.181105638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

(R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7445050-0.05g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
0.05g
$315.0 2025-03-11
Enamine
EN300-7445050-0.1g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
0.1g
$470.0 2025-03-11
Enamine
EN300-7445050-0.25g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
0.25g
$672.0 2025-03-11
Enamine
EN300-7445050-0.5g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
0.5g
$1058.0 2025-03-11
Enamine
EN300-7445050-1.0g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
1.0g
$1357.0 2025-03-11
Enamine
EN300-7445050-2.5g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
2.5g
$2660.0 2025-03-11
Enamine
EN300-7445050-5.0g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
5.0g
$3935.0 2025-03-11
Enamine
EN300-7445050-10.0g
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95.0%
10.0g
$5837.0 2025-03-11
Aaron
AR028HWJ-50mg
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95%
50mg
$459.00 2025-02-16
Aaron
AR028HWJ-100mg
(5R)-5-{[(tert-butyldimethylsilyl)oxy]methyl}-3,3-dimethylpyrrolidin-2-one
2089389-05-7 95%
100mg
$672.00 2025-02-16

(R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one Related Literature

Additional information on (R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one

(R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one

The compound (R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one, with CAS No. 2089389-05-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyrrolidinone ring system and a silyl ether group, making it a valuable intermediate in the synthesis of complex molecules with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of silyl ether functionalities in protecting groups during organic synthesis. The tert-butyldimethylsilyl (TBDMS) group, as seen in this compound, is particularly advantageous due to its stability under harsh reaction conditions and ease of removal under mild acidic or enzymatic cleavage. This makes the compound an ideal building block for constructing bioactive molecules with intricate architectures.

In terms of stereochemistry, the (R) configuration at the chiral center of this compound plays a crucial role in determining its biological activity and selectivity. Chiral compounds like this are often sought after in asymmetric synthesis and enantioselective catalysis, where precise control over stereochemistry is essential for achieving desired pharmacokinetic properties.

The pyrrolidinone ring system is another key feature of this compound, contributing to its rigidity and potential for hydrogen bonding interactions. Such properties are highly desirable in drug design, where molecular recognition and binding affinity are critical factors. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, further enhancing their utility in rational drug design.

Moreover, the presence of two methyl groups at the 3-position of the pyrrolidinone ring introduces steric hindrance, which can influence both the physical properties of the molecule and its interactions with biological targets. This aspect has been explored in recent studies examining the relationship between molecular structure and bioavailability, shedding light on strategies to optimize drug delivery systems.

The synthesis of this compound typically involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and stereochemical integrity. Techniques such as enantioselective catalysis and protecting group strategies are commonly employed, reflecting the sophistication of modern organic synthesis.

In conclusion, (R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-3,3-dimethylpyrrolidin-2-one stands as a testament to the ingenuity and precision required in contemporary chemical research. Its unique combination of structural features positions it as a valuable tool in advancing our understanding of complex molecular systems and their applications in various scientific domains.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd